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Compound of Interest

Compound Name: trans-2,cis-6-Nonadienal

Cat. No.: B146757

This document provides essential safety, handling, and disposal information for trans-2,cis-6-
Nonadienal, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure safe laboratory operations and compliance with
environmental regulations.

Immediate Safety and Handling Precautions

trans-2,cis-6-Nonadienal is a combustible liquid that can cause skin and serious eye irritation.
[1][2] It may also cause an allergic skin reaction and drowsiness or dizziness.[1][3] Adherence
to strict safety protocols is mandatory.

e Handling:

o

Always handle this chemical in a well-ventilated area.[1][3]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3] No
smoking is permitted in the handling area.[1][2][3]

o Use explosion-proof electrical and ventilating equipment.[3]
o Employ only non-sparking tools to prevent ignition.[3]

o Take precautionary measures against static discharge by grounding and bonding
containers and receiving equipment.[3]
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o Avoid breathing mists or vapors.[1]

o Wash hands and skin thoroughly after handling.[1] Contaminated work clothing should not
be allowed out of the workplace.[1]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[1](21[4]

o Respiratory Protection: Under normal use with adequate ventilation, no respiratory
protection is typically needed.[2][4] For large-scale use, emergencies, or in cases of
insufficient ventilation, use a NIOSH/MSHA or European Standard EN 136 approved
respirator.[2][3]

o First Aid Measures:

[¢]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[2] If irritation persists, get medical attention.[1]

[¢]

Skin Contact: Remove contaminated clothing immediately and wash off with soap and
plenty of water.[2] If skin irritation or a rash occurs, seek medical advice.[1]

[¢]

Inhalation: Move the person to fresh air. If you feel unwell, get medical attention.[2][4]

[¢]

Ingestion: Clean mouth with water and seek medical attention.[2][4]

Chemical and Physical Hazard Data

The following table summarizes key quantitative data for trans-2,cis-6-Nonadienal.
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Property Value Reference
Physical State Liquid [2]
Appearance Slightly yellow liquid [2]
Molecular Formula CoH140 [2]
Molecular Weight 138.21 g/mol

Flash Point 170.0 °F (76.7 °C) Closed Cup  [1]

Boiling Point 94.0-95.0 °C @ 18.0 mm Hg

Oral LD50 (Rat) > 5000 mg/kg [5]

Dermal LD50 (Rabbit) > 5000 mg/kg [5]

Spill Containment and Cleanup Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent harm to personnel
and the environment.

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area.[3] Ensure the area is well-ventilated.[3]

e Remove Ignition Sources: Eliminate all sparks, flames, and heat sources from the vicinity of
the spill.[3][4]

o Don PPE: Before addressing the spill, put on the appropriate personal protective equipment
as described in Section 1.[3]

o Contain Spill: Use an inert absorbent material such as sand, silica gel, or a universal binder
to contain the spill.[4] Do not use combustible materials like sawdust.

o Collect Waste: Carefully collect the absorbed material and place it into suitable, closed, and
properly labeled containers for disposal.[4]

o Decontaminate: Clean the spill area thoroughly. Wash contaminated clothing before reuse.[1]

[3]
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» Report: For large spills, inform the relevant environmental authorities as required by local
regulations.[3]

Step-by-Step Disposal Procedure

The disposal of trans-2,cis-6-Nonadienal must be conducted in accordance with federal,
state, and local hazardous waste regulations.[1] In the United States, this is primarily governed
by the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA).[6]

o Waste Identification: Determine if the waste is hazardous according to RCRA regulations (40
CFR section 262.11).[7] Given its combustible nature and potential as an irritant, it is likely to
be classified as hazardous.

» Containerization: Collect waste trans-2,cis-6-Nonadienal and any contaminated materials
(e.g., absorbent pads, gloves) in a designated, sealed, and properly labeled hazardous
waste container. The container must be in good condition and compatible with the chemical.

[8]

» Labeling: Label the waste container clearly with the words "Hazardous Waste," the full
chemical name (“trans-2,cis-6-Nonadienal™), and a description of the hazards (e.qg.,
"Combustible,” "Irritant").

o On-Site Accumulation: Store the waste container in a designated, well-ventilated, and secure
satellite accumulation area or central accumulation area, following the time and quantity
limits specific to your facility's generator status.[7]

e Engage a Licensed Disposal Vendor: Arrange for the collection, transport, and disposal of
the hazardous waste with a licensed and certified hazardous waste management company.

e Manifesting: For transport, a Uniform Hazardous Waste Manifest must be completed to track
the waste from its point of generation to its final disposal facility ("cradle-to-grave").[7][8]

o Final Disposal: The waste must be transported to a permitted Treatment, Storage, and
Disposal Facility (TSDF) for appropriate treatment and disposal, which may include
incineration at a permitted facility.[7][8] Never dispose of this chemical down the drain, on the
ground, or in regular trash.[8]
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Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of trans-2,cis-6-Nonadienal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b146757?utm_src=pdf-body
https://www.benchchem.com/product/b146757?utm_src=pdf-custom-synthesis
https://www.vigon.com/product/nonadienal-2-trans-6-cis/?doc=MSDS/500948_vigon_sds_us_english.pdf&namee=Nonadienal2trans6cisSDS
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18356&PLANT=d__ALF
https://www.synerzine.com/docs/sds/W1408N-5%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AC298290050&productDescription=TRANS+2%2C+CIS+6-NONADIENAL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1031611.html
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://www.benchchem.com/product/b146757#trans-2-cis-6-nonadienal-proper-disposal-procedures
https://www.benchchem.com/product/b146757#trans-2-cis-6-nonadienal-proper-disposal-procedures
https://www.benchchem.com/product/b146757#trans-2-cis-6-nonadienal-proper-disposal-procedures
https://www.benchchem.com/product/b146757#trans-2-cis-6-nonadienal-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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